ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate

• Molecular Formula: C12H14N4O4
• Molecular Weight: 278.26 g/mol
• IUPAC Name: ethyl (NZ)-N-[3-cyano-5-(1,3-dioxolan-2-yl)-1-methylpyrazin-2-ylidene]carbamate
• InChI: InChI=1S/C12H14N4O4/c1-3-18-12(17)15-10-8(6-13)14-9(7-16(10)2)11-19-4-5-20-11/h7,11H,3-5H2,1-2H3/b15-10-
• InChI Key: QMSATONPBOHPKI-GDNBJRDFSA-N
• Isomeric SMILES: CCOC(=O)/N=C\1/C(=NC(=CN1C)C2OCCO2)C#N
• SMILES: CCOC(=O)N=C1C(=NC(=CN1C)C2OCCO2)C#N

Description

Ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate, also known as EDC, is a chemical compound that has shown potential in scientific research applications. It is a pyrazine derivative and has been synthesized using various methods.

Mechanism of Action

Ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate is believed to exert its effects through the inhibition of various signaling pathways, including the PI3K/Akt pathway and the NF-κB pathway. It has also been shown to induce apoptosis in cancer cells and inhibit the activation of fibroblasts.
Biochemical and Physiological Effects:
ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation. It has also been shown to prevent fibrosis in various organs, including the liver and lungs.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate in lab experiments is its potential as a multi-targeted agent, meaning it can target multiple pathways involved in disease progression. However, one limitation is the lack of studies on its toxicity and pharmacokinetics, which may limit its potential use in clinical settings.

Future Directions

For ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate research include further studies on its toxicity and pharmacokinetics, as well as its potential use in combination with other agents for enhanced therapeutic effects. Additionally, studies on the use of ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate in various disease models, including cancer, inflammation, and fibrosis, are warranted.

Synthesis Methods

Ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate can be synthesized using various methods, including the reaction of 2,3-dihydrofuran with ethyl cyanoacetate to form ethyl 5-(1,3-dioxolan-2-yl)-2-methyl-3-oxopent-4-enoate. The resulting compound can be further reacted with hydrazine hydrate to form ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate. Another method involves the reaction of ethyl cyanoacetate with 2,3-dihydrofuran in the presence of a base to form ethyl 5-(1,3-dioxolan-2-yl)-2-methyl-3-oxopent-4-enoate, which can then be reacted with hydrazine hydrate to form ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate.

Scientific Research Applications

Ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate has been studied for its potential use in various scientific research applications, including as an antitumor agent, an anti-inflammatory agent, and an anti-fibrotic agent. Studies have shown that ethyl 3-cyano-5-(1,3-dioxolan-2-yl)-1-methyl-2(1H)-pyrazinylidenecarbamate can inhibit the growth of cancer cells, reduce inflammation, and prevent fibrosis in various organs.